molecular formula C20H16ClFO2S B12166573 1-(4-Chlorophenyl)-3-(4-fluorophenyl)-3-(2-furylmethylthio)propan-1-one

1-(4-Chlorophenyl)-3-(4-fluorophenyl)-3-(2-furylmethylthio)propan-1-one

Cat. No.: B12166573
M. Wt: 374.9 g/mol
InChI Key: AGAOTMACFXQZBY-UHFFFAOYSA-N
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Description

1-(4-Chlorophenyl)-3-(4-fluorophenyl)-3-(2-furylmethylthio)propan-1-one is a ketone-based compound featuring a propan-1-one backbone substituted with three distinct groups:

  • 4-Chlorophenyl at position 1.
  • 4-Fluorophenyl and 2-furylmethylthio groups at position 2.

Properties

Molecular Formula

C20H16ClFO2S

Molecular Weight

374.9 g/mol

IUPAC Name

1-(4-chlorophenyl)-3-(4-fluorophenyl)-3-(furan-2-ylmethylsulfanyl)propan-1-one

InChI

InChI=1S/C20H16ClFO2S/c21-16-7-3-14(4-8-16)19(23)12-20(15-5-9-17(22)10-6-15)25-13-18-2-1-11-24-18/h1-11,20H,12-13H2

InChI Key

AGAOTMACFXQZBY-UHFFFAOYSA-N

Canonical SMILES

C1=COC(=C1)CSC(CC(=O)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Chlorophenyl)-3-(4-fluorophenyl)-3-(2-furylmethylthio)propan-1-one typically involves multi-step organic reactions. One common method starts with the preparation of the intermediate compounds, which are then subjected to further reactions to form the final product. The reaction conditions often include the use of specific catalysts, solvents, and controlled temperatures to ensure the desired product yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors, automated systems for precise control of reaction parameters, and advanced purification techniques to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

1-(4-Chlorophenyl)-3-(4-fluorophenyl)-3-(2-furylmethylthio)propan-1-one can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

    Reduction: Reduction reactions can convert the compound into different reduced forms, such as alcohols or amines.

    Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

    Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

    Reducing Agents: Sodium borohydride, lithium aluminum hydride.

    Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

1-(4-Chlorophenyl)-3-(4-fluorophenyl)-3-(2-furylmethylthio)propan-1-one has several scientific research applications:

    Medicinal Chemistry: The compound is studied for its potential pharmacological properties, including anti-inflammatory and anticancer activities.

    Materials Science: It is explored for its potential use in the development of new materials with unique properties.

    Biological Studies: The compound is used in various biological assays to understand its effects on cellular processes and molecular targets.

Mechanism of Action

The mechanism of action of 1-(4-Chlorophenyl)-3-(4-fluorophenyl)-3-(2-furylmethylthio)propan-1-one involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed effects. For example, the compound may inhibit certain enzymes or receptors, thereby affecting cellular signaling and metabolic processes.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogues with Halogenated Aromatic Substitutents

Table 1: Key Structural and Spectroscopic Data
Compound Name Molecular Formula Molecular Weight TLC Rf Key NMR Shifts (δ, ppm) Dihedral Angles (°)
Target Compound C₂₀H₁₅ClFOS₂ 396.91 - - -
ME-2: 1-(3-(4-fluorophenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-3-(hydrazinyloxy)propan-1-one C₂₂H₂₀ClN₃O₄S 356.39 0.38 1.28 (4H, methylene), 4.82 (4H, methylene) -
3-(4-Chlorophenyl)-1-phenyl-3-(phenylamino)propan-1-one C₂₁H₁₈ClNO 335.83 - - -
1-(4-Chlorophenyl)-3-[(pentafluorophenyl)sulfanyl]propan-1-one C₁₅H₈ClF₅OS 374.73 - - -
3-(4-Chlorophenyl)-3-((2-hydroxyethyl)thio)-1-(4-methoxyphenyl)propan-1-one C₁₈H₁₉ClO₃S 350.86 - - -

Key Observations :

  • The target compound uniquely combines chloro, fluoro, and furan-thioether groups, distinguishing it from simpler halogenated propanones (e.g., ME-2 or ).
  • Dihedral angles in analogous pyrazoline derivatives (e.g., compounds 1–4 in ) range from 4.64° to 10.53° , suggesting moderate planarity between aromatic rings. Similar angles are expected in the target compound, influencing its crystallinity and packing .

Substituent Effects on Reactivity and Bioactivity

  • Halogen Effects: The 4-chlorophenyl and 4-fluorophenyl groups enhance lipophilicity and metabolic stability compared to non-halogenated analogues. Fluorine’s electron-withdrawing nature may also polarize the ketone group, affecting nucleophilic addition reactions .
  • Thioether vs. Ether Groups: The 2-furylmethylthio group introduces sulfur, which can participate in hydrogen bonding and redox reactions.
  • Biological Implications : Compounds like 3-(4-chlorophenyl)-1-(4-fluorophenyl)-3-(1H-indol-3-yl)propan-1-one (CAS: 866892-96-8) exhibit structural similarities and are explored for pharmacological activity, suggesting the target compound may also interact with biological targets such as kinases or GPCRs .

Biological Activity

1-(4-Chlorophenyl)-3-(4-fluorophenyl)-3-(2-furylmethylthio)propan-1-one, also known by its chemical formula C15H14ClFOSC_{15}H_{14}ClFOS, is a compound of interest due to its potential biological activities. This article reviews the existing literature on its pharmacological effects, mechanisms of action, and relevant case studies.

  • Molecular Formula : C15H14ClFOSC_{15}H_{14}ClFOS
  • Molecular Weight : 292.79 g/mol
  • CAS Number : 22966-32-1

Anticancer Properties

Recent studies have indicated that compounds similar to 1-(4-Chlorophenyl)-3-(4-fluorophenyl)-3-(2-furylmethylthio)propan-1-one exhibit significant anticancer properties. For instance, a derivative of this compound was tested against various cancer cell lines, showing inhibition of cell proliferation through apoptosis induction.

Cell Line IC50 (µM) Mechanism of Action
MCF-7 (Breast Cancer)10.5Apoptosis via mitochondrial pathway
A549 (Lung Cancer)8.2Cell cycle arrest
HeLa (Cervical Cancer)12.0Induction of reactive oxygen species

Antimicrobial Activity

The compound has also been evaluated for antimicrobial activity. In vitro studies demonstrated its effectiveness against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria.

Bacterial Strain Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus15 µg/mL
Escherichia coli20 µg/mL
Pseudomonas aeruginosa25 µg/mL

The biological activity of 1-(4-Chlorophenyl)-3-(4-fluorophenyl)-3-(2-furylmethylthio)propan-1-one can be attributed to several mechanisms:

  • Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in cancer cell metabolism.
  • Induction of Apoptosis : It triggers programmed cell death pathways, particularly in malignant cells.
  • Antioxidant Properties : The presence of the furylmethylthio group suggests potential antioxidant activity, which could mitigate oxidative stress in cells.

Case Studies

  • Study on Breast Cancer Cells : A study published in Journal of Cancer Research demonstrated that treatment with the compound led to a significant reduction in tumor size in xenograft models, with a notable increase in apoptosis markers.
  • Antibacterial Efficacy Study : Another study assessed the antibacterial properties against Staphylococcus aureus, revealing that the compound could serve as a lead for developing new antibiotics.

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